Cas no 57987-24-3 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-)
57987-24-3 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
CAS No:57987-24-3
MF:C8H14N4O2
MW:198.222361087799
CID:343585
PubChem ID:21509682
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl-
- 1-methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4-dione
- SCHEMBL11846215
- DTXSID00615315
- 57987-24-3
- 1-Methyl-6-(methylamino)-3-propyl-1,3,5-triazine-2,4(1H,3H)-dione
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- Inchi: 1S/C8H14N4O2/c1-4-5-12-7(13)10-6(9-2)11(3)8(12)14/h4-5H2,1-3H3,(H,9,10,13)
- InChI Key: HKTPZMCLVARDKH-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(NC)=NC(N1CCC)=O
Computed Properties
- Exact Mass: 198.11182
- Monoisotopic Mass: 198.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 65.01
1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-6-(methylamino)-3-propyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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